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Compound of Interest

Compound Name: 2-Allylphenol

Cat. No.: B7767131 Get Quote

Technical Support Center: Safe Handling of 2-
Allylphenol
This guide provides essential safety protocols, troubleshooting advice, and frequently asked

questions for researchers, scientists, and drug development professionals working with 2-
Allylphenol. Adherence to these guidelines is critical to minimize exposure and ensure a safe

laboratory environment.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Allylphenol?

A1: 2-Allylphenol is a combustible liquid and is toxic if swallowed or in contact with skin.[1][2]

It can cause severe skin burns and serious eye damage.[1][2][3] Inhalation may lead to

respiratory tract irritation, and at high concentrations, it can cause central nervous system

depression.[4] It is also toxic to aquatic life with long-lasting effects.[3]

Q2: What are the established occupational exposure limits for 2-Allylphenol?

A2: Currently, there are no established OSHA Permissible Exposure Limits (PELs), NIOSH

Recommended Exposure Limits (RELs), or ACGIH Threshold Limit Values (TLVs) for 2-
Allylphenol.[1][4] Therefore, it is crucial to handle this chemical with care and use engineering

controls and personal protective equipment to minimize any potential exposure.
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Q3: What should I do if I accidentally spill 2-Allylphenol in the lab?

A3: For small spills, you should immediately alert others in the area, ensure proper ventilation,

and wear appropriate personal protective equipment before attempting cleanup.[5] Absorb the

spill with an inert material like vermiculite or sand.[4] Collect the absorbed material using a

spark-proof tool and place it in a suitable, closed container for disposal.[4] For large spills,

evacuate the area and contact your institution's emergency response team.

Q4: How should 2-Allylphenol be stored?

A4: Store 2-Allylphenol in a tightly closed container in a cool, dry, and well-ventilated area.[3]

[4] Keep it away from heat, sparks, open flames, and other sources of ignition.[3][4] It should

be stored in a corrosives area, and the recommended storage temperature is between 2-8°C.

[1][3]

Q5: What is the proper method for disposing of 2-Allylphenol waste?

A5: 2-Allylphenol waste must be disposed of as hazardous waste.[6] All waste disposal must

be in accordance with federal, state, and local regulations.[4] Contact your institution's

environmental health and safety department for specific guidance on hazardous waste disposal

procedures.[5]

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b7767131?utm_src=pdf-body
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://pim-resources.coleparmer.com/sds/77237.pdf
https://pim-resources.coleparmer.com/sds/77237.pdf
https://www.benchchem.com/product/b7767131?utm_src=pdf-body
https://www.benchchem.com/product/b7767131?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/a030a472-bcb7-43e6-bf0c-8d654f331ab7
https://pim-resources.coleparmer.com/sds/77237.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/a030a472-bcb7-43e6-bf0c-8d654f331ab7
https://pim-resources.coleparmer.com/sds/77237.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIyNjI3aWZxYWIwcnZrcjVqdTk5amJrenVodmxqIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lWMTQ5OV8xNzQ1LTgxLTlfMi1BbGx5bHBoZW5vbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSVYxNDk5XzE3NDUtODEtOV8yLUFsbHlscGhlbm9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--693c7b221792aef8bf32769b1d8cfe479271a13d/MetaSci_MSIV1499_1745-81-9_2-Allylphenol.pdf
https://nmu-mi.newlook.safecollegessds.com/document/repo/a030a472-bcb7-43e6-bf0c-8d654f331ab7
https://www.benchchem.com/product/b7767131?utm_src=pdf-body
https://www.benchchem.com/product/b7767131?utm_src=pdf-body
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Allylphenol.htm
https://pim-resources.coleparmer.com/sds/77237.pdf
https://www.ccny.cuny.edu/sites/default/files/2023-07/CCNY%20Laboratory%20Chemical%20Spill%20Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Possible Cause Solution

Skin or Eye Irritation During

Handling

Inadequate Personal

Protective Equipment (PPE) or

accidental contact.

Immediately flush the affected

area with copious amounts of

water for at least 15 minutes.

For skin, remove contaminated

clothing while flushing.[4] For

eyes, hold eyelids open and

continue rinsing.[3] Seek

immediate medical attention.

[3][4] Review and upgrade

PPE to include appropriate

gloves, chemical safety

goggles, and protective

clothing.

Faint Odor Detected in the Lab
Improper storage or a small,

undetected spill.

Check all containers of 2-

Allylphenol to ensure they are

tightly sealed.[4] Visually

inspect the storage and

handling areas for any signs of

a spill. If a spill is found, follow

the spill cleanup protocol.

Ensure adequate ventilation in

the work area.[4]

Contamination of Experimental

Samples

Cross-contamination from

improper handling or

inadequate cleaning.

Always use dedicated

glassware and equipment

when working with 2-

Allylphenol. Thoroughly clean

all equipment with an

appropriate solvent after use.

Review handling procedures to

prevent cross-contamination.

Quantitative Data Summary
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Property Value Source

Flash Point 88 °C (190.4 °F) - closed cup [4]

Boiling Point 220 °C at 760 mmHg [4]

Melting Point -6 °C [1]

Specific Gravity 1.028 g/cm³ [4]

Solubility in Water 7 g/L (at 20 °C) [4]

Experimental Protocols
Personal Protective Equipment (PPE) Protocol

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4] A face

shield may be required for splash-prone procedures.[2]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[4] Butyl-rubber

gloves are a suitable option.[2] Wear appropriate protective clothing to prevent skin

exposure, such as a lab coat.[4]

Respiratory Protection: If working in an area with inadequate ventilation or when airborne

concentrations are a concern, use a NIOSH/MSHA or European Standard EN 149 approved

full-facepiece airline respirator in the positive pressure mode with emergency escape

provisions.[4]

First Aid Protocol for 2-Allylphenol Exposure
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing all contaminated clothing and shoes.[4] Wash the affected area with soap and

water.[7] Seek immediate medical attention.[4]
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Inhalation: Remove the individual from the exposure area to fresh air immediately.[4] If the

person is not breathing, give artificial respiration. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting.[4] If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of milk or water.[4] Seek immediate medical attention.[4]

Small-Scale Spill Cleanup Protocol
Notification and Preparation: Alert personnel in the immediate area. Ensure the area is well-

ventilated. Before proceeding, don the appropriate PPE as outlined in the PPE protocol.[5]

Containment: If the spill is liquid, create a dike around the spill using an inert absorbent

material such as vermiculite, sand, or earth.[4]

Absorption: Gently apply the absorbent material over the spill, working from the outside in to

prevent splashing.

Collection: Once the 2-Allylphenol is fully absorbed, use a spark-proof tool to carefully

scoop the material into a suitable, labeled, and closed container for hazardous waste

disposal.[4]

Decontamination: Clean the spill area with soap and water.[5] All cleaning materials should

also be disposed of as hazardous waste.

Reporting: Report the incident to your laboratory supervisor and the relevant safety

department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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